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Compound of Interest

Compound Name:
Abemaciclib metabolite M18

hydrochloride

Cat. No.: B8093368

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and biological context of Abemaciclib M18 hydrochloride, a principal active

metabolite of the cyclin-dependent kinase 4 & 6 (CDK4/6) inhibitor, Abemaciclib. This document

is intended to serve as a core resource for researchers, scientists, and drug development

professionals engaged in the study of this compound.

Chemical Structure and Properties
Abemaciclib M18 hydrochloride, also known as hydroxy-N-desethylabemaciclib, is a significant

human metabolite of Abemaciclib. Its chemical identity and key physicochemical properties are

summarized below.

Chemical Structure:

IUPAC Name: [4-fluoro-6-[5-fluoro-2-[[5-(piperazin-1-ylmethyl)pyridin-2-yl]amino]pyrimidin-4-

yl]-1-propan-2-ylbenzimidazol-2-yl]methanol;hydrochloride[1]
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Molecular Formula: C₂₅H₂₉ClF₂N₈O[1]

CAS Number: 2704316-82-3[1]

Physicochemical Properties:

A compilation of the known and predicted physicochemical properties of Abemaciclib M18

hydrochloride and its parent compound, Abemaciclib, are presented in the table below for

comparative analysis.

Property
Abemaciclib M18
Hydrochloride

Abemaciclib (Parent
Compound)

Molecular Weight 531.0 g/mol [1] 506.59 g/mol

Appearance Solid White to yellow powder[2]

Solubility Soluble in DMSO and water

Sparingly soluble in ethanol;

pH-dependent solubility in

water[2]

pKa (Strongest Acidic) Data not available 10.27 (Predicted)

pKa (Strongest Basic) Data not available 7.94 (Predicted)

LogP Data not available 4.25 (Predicted)

Melting Point Data not available Data not available

Biological Activity and Signaling Pathway
Abemaciclib and its active metabolites, including M18, are potent and selective inhibitors of

cyclin-dependent kinases 4 and 6 (CDK4 and CDK6). These kinases are key regulators of the

cell cycle.

Mechanism of Action
The primary mechanism of action of Abemaciclib and its active metabolites is the inhibition of

the phosphorylation of the Retinoblastoma protein (Rb). In its hypophosphorylated state, Rb

binds to the E2F transcription factor, preventing the transcription of genes required for the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Abemaciclib-metabolite-M18-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Abemaciclib-metabolite-M18-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Abemaciclib-metabolite-M18-hydrochloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC11461483/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11461483/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8093368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


transition from the G1 to the S phase of the cell cycle. By inhibiting CDK4/6, Abemaciclib and

its metabolites maintain Rb in its active, hypophosphorylated state, leading to G1 cell cycle

arrest and the suppression of tumor cell proliferation.

Signaling Pathway
The following diagram illustrates the canonical CDK4/6-Cyclin D-Rb signaling pathway and the

point of inhibition by Abemaciclib and its active metabolites.
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Caption: The CDK4/6-Cyclin D-Rb Signaling Pathway and Inhibition by Abemaciclib.

Biotransformation of Abemaciclib to M18
Abemaciclib is extensively metabolized in the liver, primarily by the cytochrome P450 3A4

(CYP3A4) enzyme. This process leads to the formation of several metabolites, with M2 (N-

desethylabemaciclib), M20 (hydroxyabemaciclib), and M18 (hydroxy-N-desethylabemaciclib)

being the most significant in terms of plasma exposure and biological activity. M18 is formed

through the hydroxylation of M2 or the N-desethylation of M20, both of which are mediated by

CYP3A4.

The following diagram illustrates the metabolic pathway leading to the formation of M18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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